Cas no 1261921-98-5 (2-(2,6-Difluorophenyl)-5-methylbenzoic acid)

• Product Name: 2-(2,6-Difluorophenyl)-5-methylbenzoic acid
• CAS No: 1261921-98-5
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD18320035
• CID: 2622369
• PubChem ID: 53225949
• Update Time: 2025-11-01

2-(2,6-Difluorophenyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID90689681
• AKOS017552818
• 2-(2,6-DIFLUOROPHENYL)-5-METHYLBENZOIC ACID
• 1261921-98-5
• 2',6'-Difluoro-4-methyl[1,1'-biphenyl]-2-carboxylic acid
• 2-(2,6-Difluorophenyl)-5-methylbenzoic acid, 95%
• MFCD18320035
• 2-(2,6-Difluorophenyl)-5-methylbenzoic acid

• MDL： MFCD18320035
• Inchi： 1S/C14H10F2O2/c1-8-5-6-9(10(7-8)14(17)18)13-11(15)3-2-4-12(13)16/h2-7H,1H3,(H,17,18)
• InChI Key： UFTBBWAIBIAMDE-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1C=CC(C)=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 248.06488588Da
• Monoisotopic Mass: 248.06488588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2,6-Difluorophenyl)-5-methylbenzoic acid

Recent Advances in the Study of 2-(2,6-Difluorophenyl)-5-methylbenzoic acid (CAS: 1261921-98-5)

2-(2,6-Difluorophenyl)-5-methylbenzoic acid (CAS: 1261921-98-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluorophenyl and methylbenzoic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

The synthesis of 2-(2,6-Difluorophenyl)-5-methylbenzoic acid has been optimized in recent years, with several research groups reporting improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that enhances the efficiency of the synthesis process, reducing byproduct formation and increasing scalability. This advancement is particularly relevant for industrial applications, where large-scale production of high-purity compounds is essential.

Pharmacological investigations have revealed that 2-(2,6-Difluorophenyl)-5-methylbenzoic acid exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo studies demonstrated its ability to inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a lead compound for developing new non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects compared to existing therapies.

Another area of active research is the compound's role in oncology. Preliminary data from a 2024 study indicated that 2-(2,6-Difluorophenyl)-5-methylbenzoic acid may act as a selective inhibitor of certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism appears to involve the modulation of apoptotic pathways and the suppression of angiogenesis. While further validation is required, these results highlight the compound's potential as a candidate for anticancer drug development.

In addition to its therapeutic applications, 2-(2,6-Difluorophenyl)-5-methylbenzoic acid has been explored for its utility in chemical biology. Its structural features make it a valuable scaffold for designing probes and inhibitors targeting specific enzymes and receptors. Recent work has utilized this compound to develop fluorescent probes for imaging studies, enabling researchers to visualize biological processes with high precision.

Despite these promising developments, challenges remain in the clinical translation of 2-(2,6-Difluorophenyl)-5-methylbenzoic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area, paving the way for future clinical trials.

In conclusion, 2-(2,6-Difluorophenyl)-5-methylbenzoic acid (CAS: 1261921-98-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse pharmacological properties and potential applications in drug development underscore the importance of continued investigation. Future studies should focus on optimizing its pharmacokinetic profile and exploring its efficacy in more complex disease models.